5-(dimethylamino)-1H-indole-2-carbaldehyde
Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions used in the synthesis process .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles. Techniques such as X-ray crystallography or NMR spectroscopy are often used.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylamino)-1H-indole-2-carbaldehyde involves the reaction of 5-nitroindole with dimethylamine followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then oxidized to the aldehyde using a suitable oxidizing agent.", "Starting Materials": [ "5-nitroindole", "dimethylamine", "reducing agent", "oxidizing agent" ], "Reaction": [ "Step 1: 5-nitroindole is reacted with excess dimethylamine in a suitable solvent at elevated temperature to yield 5-(dimethylamino)-1H-indole.", "Step 2: The nitro group in 5-(dimethylamino)-1H-indole is reduced to the corresponding amine using a reducing agent such as tin(II) chloride or iron powder.", "Step 3: The resulting amine is oxidized to the aldehyde using a suitable oxidizing agent such as pyridinium chlorochromate or potassium permanganate." ] } | |
CAS RN |
1477500-71-2 |
Molecular Formula |
C11H12N2O |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
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